Cas no 378207-28-4 (<br>6-Amino-4-(2,6-dichlorophenyl)-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazole-5-c arbonitrile)

• Product Name: <br>6-Amino-4-(2,6-dichlorophenyl)-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazole-5-c arbonitrile
• CAS No: 378207-28-4
• MF: C₁₅H₁₂Cl₂N₄O
• MW: 335.187980651855
• CID: 3053254
• PubChem ID: 3850628
• Update Time: 2025-04-21

<br>6-Amino-4-(2,6-dichlorophenyl)-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazole-5-c arbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>6-Amino-4-(2,6-dichlorophenyl)-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazole-5-c arbonitrile
• 378207-28-4
• 655-503-3
• AF-399/15032328
• AKOS005391652
• AKOS004114343
• 6-amino-4-(2,6-dichlorophenyl)-3-ethyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• 6-AMINO-4-(2,6-DICHLORO-PH)-3-ET-1,4-DIHYDROPYRANO(2,3-C)PYRAZOLE-5-CARBONITRILE
• STK076948
• 6-amino-4-(2,6-dichlorophenyl)-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Inchi： 1S/C15H12Cl2N4O/c1-2-10-13-11(12-8(16)4-3-5-9(12)17)7(6-18)14(19)22-15(13)21-20-10/h3-5,11H,2,19H2,1H3,(H,20,21)
• InChI Key： BNXYAZWVIZTSCD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C#N)=C(N)OC2C1=C(CC)NN=2)Cl

Computed Properties

• Exact Mass: 334.0388164Da
• Monoisotopic Mass: 334.0388164Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 87.7Ų